
Structural comparison of EEDi-5285 and EED226
binding to EED

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Cat. No.: B15584433

Get Quote

A Structural Showdown: EEDi-5285 vs. EED226
Binding to EED
A detailed comparison of two potent allosteric inhibitors of the Polycomb Repressive Complex 2

(PRC2) subunit, Embryonic Ectoderm Development (EED).

In the landscape of epigenetic drug discovery, the inhibition of the PRC2 complex has emerged

as a promising therapeutic strategy for various cancers. EED, a core component of PRC2,

plays a crucial role in the complex's stability and allosteric activation. This guide provides a

comprehensive structural and functional comparison of two leading EED inhibitors, EEDi-5285
and EED226, for researchers, scientists, and drug development professionals.

At a Glance: Quantitative Comparison
The following table summarizes the key quantitative data for EEDi-5285 and EED226,

highlighting the exceptional potency of EEDi-5285.
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Parameter EEDi-5285 EED226 Reference

EED Binding Affinity

(IC50)
0.2 nM 17.6 nM[1] [1][2]

EED Binding Affinity

(Kd)
Not explicitly reported 82 nM [3]

PRC2 Inhibition (IC50) Not explicitly reported
23.4 nM (peptide

substrate)
[4]

Cellular Potency

(Karpas422, IC50)
0.5 nM 182 nM [1]

PDB ID (Complex with

EED)
6W7F 5GSA [1][2]

Mechanism of Action: Allosteric Inhibition of PRC2
Both EEDi-5285 and EED226 are allosteric inhibitors that target the H3K27me3 binding pocket

on EED.[3][5] By occupying this pocket, they prevent the binding of the trimethylated histone

H3 tail, which is a key event for the allosteric activation of the PRC2 complex's

methyltransferase activity, catalyzed by the EZH2 subunit. This inhibition leads to a reduction in

H3K27 methylation, a hallmark of PRC2 activity, and subsequent reactivation of silenced tumor

suppressor genes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural comparison of EEDi-5285 and EED226
binding to EED]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584433/docs#structural-comparison-of-eedi-5285-
and-eed226-binding-to-eed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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